Cas no 895930-41-3 (4-amino-N-cyclopentyl-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-N-cyclopentyl-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 895930-41-3
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• MDL: MFCD04971116
• CID: 3031462
• PubChem ID: 7017839
• Update Time: 2025-04-21

4-amino-N-cyclopentyl-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-氨基-N-环戊基-1-乙基-吡唑-3-甲酰胺
• 4-amino-N-cyclopentyl-1-ethyl-1H-pyrazole-3-carboxamide
• 4-amino-N-cyclopentyl-1-ethylpyrazole-3-carboxamide
• 4-Amino-1-ethyl-1H-pyrazole-3-carboxylic acid cyclopentylamide
• STK312405
• 1H-pyrazole-3-carboxamide, 4-amino-N-cyclopentyl-1-ethyl-
• 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acidcyclopentylamide
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid cyclopentylamide
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid
• LS-03700
• ALBB-011671
• 4-AMINO-N~3~-CYCLOPENTYL-1-ETHYL-1H-PYRAZOLE-3-CARBOXAMIDE
• 895930-41-3
• MFCD04971116
• AKOS000311121
• H26626
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid cyclopentylamide, AldrichCPR

• MDL： MFCD04971116
• Inchi： 1S/C11H18N4O/c1-2-15-7-9(12)10(14-15)11(16)13-8-5-3-4-6-8/h7-8H,2-6,12H2,1H3,(H,13,16)
• InChI Key： DUYYUSBQLFBCIF-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(CC)N=1)N)NC1CCCC1

Computed Properties

• Exact Mass: 222.14806121Da
• Monoisotopic Mass: 222.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9

4-amino-N-cyclopentyl-1-ethyl-1H-pyrazole-3-carboxamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT